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Compound of Interest

Compound Name: 2,6-Dinitrobenzaldehyde

Cat. No.: B1206409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety,

physicochemical properties, and toxicological profile of 2,6-Dinitrobenzaldehyde (CAS No.

606-31-5). The information is presented to meet the needs of laboratory professionals,

ensuring safe handling and informed use in research and development.

Chemical and Physical Properties
2,6-Dinitrobenzaldehyde is a solid organic compound characterized by the presence of two

nitro groups and an aldehyde functional group on a benzene ring.[1][2] These functional groups

contribute to its reactivity and toxicological properties. A summary of its key physical and

chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of 2,6-Dinitrobenzaldehyde
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Property Value Source(s)

Molecular Formula C₇H₄N₂O₅ [2][3][4]

Molecular Weight 196.12 g/mol [2][4]

Appearance Yellow crystals or solid [1][2]

Melting Point 120-122 °C [1][2]

Boiling Point 363.2 °C at 760 mmHg [1][3]

Flash Point 192.1 °C [1][3]

Density 1.571 g/cm³ [1][3]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and dichloromethane.

[1]

Vapor Pressure 1.83E-05 mmHg at 25°C [1]

Storage Temperature 2-8°C [1][2]

Hazard Identification and Safety Information
2,6-Dinitrobenzaldehyde is classified as a hazardous substance. The primary hazards are

irritation to the skin, eyes, and respiratory system.[1][2][3][4] It is crucial to handle this

compound with appropriate safety precautions.

Table 2: Hazard Identification and GHS Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.researchgate.net/publication/12365074_Mutagenicity_of_Nitroaromatic_Compounds
https://pubmed.ncbi.nlm.nih.gov/8297112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://www.researchgate.net/publication/12365074_Mutagenicity_of_Nitroaromatic_Compounds
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://pubmed.ncbi.nlm.nih.gov/6300670/
https://www.researchgate.net/publication/12365074_Mutagenicity_of_Nitroaromatic_Compounds
https://pubmed.ncbi.nlm.nih.gov/6300670/
https://www.researchgate.net/publication/12365074_Mutagenicity_of_Nitroaromatic_Compounds
https://pubmed.ncbi.nlm.nih.gov/6300670/
https://pubmed.ncbi.nlm.nih.gov/8297112/
https://pubmed.ncbi.nlm.nih.gov/6300670/
https://pubmed.ncbi.nlm.nih.gov/8297112/
https://pubmed.ncbi.nlm.nih.gov/6300670/
https://pubmed.ncbi.nlm.nih.gov/8297112/
https://pubmed.ncbi.nlm.nih.gov/6300670/
https://pubmed.ncbi.nlm.nih.gov/6300670/
https://pubmed.ncbi.nlm.nih.gov/6300670/
https://www.researchgate.net/publication/12365074_Mutagenicity_of_Nitroaromatic_Compounds
https://www.benchchem.com/product/b1206409?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6300670/
https://www.researchgate.net/publication/12365074_Mutagenicity_of_Nitroaromatic_Compounds
https://pubmed.ncbi.nlm.nih.gov/8297112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category GHS Classification Hazard Statement Source(s)

Skin Irritation Skin Irrit. 2
H315: Causes skin

irritation
[2][3][4]

Eye Irritation Eye Irrit. 2
H319: Causes serious

eye irritation
[2][3][4]

Specific Target Organ

Toxicity (Single

Exposure)

STOT SE 3
H335: May cause

respiratory irritation
[2][3][4]

Signal Word Warning [2][3]

Precautionary Statements: A comprehensive list of precautionary statements for the safe

handling of 2,6-Dinitrobenzaldehyde is provided in Table 3.

Table 3: Precautionary Statements for 2,6-Dinitrobenzaldehyde
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Code Precautionary Statement Source(s)

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[2][3]

P264
Wash skin thoroughly after

handling.
[2][3]

P271
Use only outdoors or in a well-

ventilated area.
[2][3]

P280

Wear protective

gloves/protective eye

protection/face protection.

[2][3]

P302 + P352
IF ON SKIN: Wash with plenty

of water.
[2][3]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2][3]

P319
Get medical help if you feel

unwell.
[3]

P332 + P317
If skin irritation occurs: Get

medical help.
[3]

P362 + P364
Take off contaminated clothing

and wash it before reuse.
[3]

P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

[3]

P405 Store locked up. [3]
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P501

Dispose of contents/container

to an approved waste disposal

plant.

[3]

Emergency and First Aid Procedures
In the event of exposure to 2,6-Dinitrobenzaldehyde, immediate and appropriate first aid is

crucial. The following diagram outlines the recommended emergency workflow.
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Emergency Response Workflow for 2,6-Dinitrobenzaldehyde Exposure

Exposure Event

Immediate Actions
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Professional Medical Attention

Exposure Occurs

Assess Scene for Safety

Remove from Exposure Source

Inhalation:
Move to fresh air.

Depending on
exposure route

Skin Contact:
Remove contaminated clothing.

Wash with plenty of water.

Depending on
exposure route

Eye Contact:
Rinse cautiously with water

for several minutes.

Depending on
exposure route

Seek Immediate
Medical Advice/Attention

Click to download full resolution via product page

Caption: Emergency response workflow for exposure to 2,6-Dinitrobenzaldehyde.
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Handling, Storage, and Personal Protective
Equipment (PPE)
Proper handling and storage procedures are essential to minimize the risk of exposure.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[3]

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Recommended storage temperature is between 2-8°C.[1][2]

Store away from incompatible materials.[3]

Personal Protective Equipment (PPE): The following diagram illustrates the necessary PPE for

handling 2,6-Dinitrobenzaldehyde.
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Recommended Personal Protective Equipment (PPE)

Personal Protective Equipment

Researcher/Scientist

Protective Clothing
(Lab Coat)

Chemical-Resistant Gloves
(e.g., Nitrile)

Eye Protection
(Safety glasses with side shields or goggles)

Respiratory Protection
(Dust mask, e.g., N95)

Handler

Wears Wears Wears Wears
(when dust may be generated)

Click to download full resolution via product page

Caption: Essential PPE for handling 2,6-Dinitrobenzaldehyde.

Toxicological Information and Signaling Pathways
Genotoxicity and Mutagenicity
Nitroaromatic compounds, including 2,6-Dinitrobenzaldehyde, are known for their potential

genotoxicity.[2][6] The mutagenic properties of these compounds are often attributed to the

enzymatic reduction of their nitro groups, leading to reactive intermediates that can interact with

DNA.[2]

While a specific signaling pathway for 2,6-Dinitrobenzaldehyde is not extensively documented

in publicly available literature, its genotoxic nature suggests an interaction with the DNA

damage response (DDR) pathway. The following diagram illustrates a generalized DDR

pathway that is activated by DNA damage, a likely consequence of exposure to genotoxic

compounds like 2,6-Dinitrobenzaldehyde.
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Generalized DNA Damage Response Pathway
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Caption: Generalized DNA Damage Response pathway activated by genotoxic agents.
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Experimental Protocols
Ames Test for Mutagenicity Assessment
The Ames test is a widely used method to assess the mutagenic potential of a chemical

compound. It utilizes several strains of the bacterium Salmonella typhimurium that are

auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require

it in their growth medium. The test measures the rate of reverse mutations (revertants) that

restore the ability to synthesize histidine. A positive result, indicated by a significant increase in

the number of revertant colonies in the presence of the test substance, suggests that the

substance is mutagenic.

Objective: To determine the mutagenic potential of 2,6-Dinitrobenzaldehyde using the

Salmonella typhimurium reverse mutation assay.

Materials:

Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537).

2,6-Dinitrobenzaldehyde.

Solvent (e.g., Dimethyl sulfoxide - DMSO).

S9 fraction (for metabolic activation).

Oxoid Nutrient Broth No. 2.

Minimal glucose agar plates.

Top agar.

Positive and negative controls.

Procedure:

Preparation of Tester Strains:

Inoculate a single colony of each Salmonella typhimurium tester strain into separate flasks

containing Oxoid Nutrient Broth No. 2.
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Incubate overnight at 37°C with shaking to achieve a cell density of approximately 1-2 x

10⁹ cells/mL.

Preparation of Test Compound:

Prepare a stock solution of 2,6-Dinitrobenzaldehyde in a suitable solvent (e.g., DMSO).

Perform serial dilutions to obtain a range of test concentrations.

Plate Incorporation Assay:

To 2 mL of molten top agar (maintained at 45°C), add:

0.1 mL of the bacterial culture.

0.1 mL of the test compound solution (or solvent control).

0.5 mL of S9 mix (for assays with metabolic activation) or a buffer (for assays without

metabolic activation).

Vortex the mixture gently and pour it onto the surface of a minimal glucose agar plate.

Allow the top agar to solidify.

Incubation:

Incubate the plates at 37°C for 48-72 hours.

Data Collection and Analysis:

Count the number of revertant colonies on each plate.

Compare the number of revertant colonies on the test plates to the number on the

negative (solvent) control plates.

A dose-dependent increase in the number of revertant colonies, typically at least a two-

fold increase over the background, is considered a positive result.

Positive controls should be run in parallel to ensure the validity of the experiment.
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Experimental Workflow:

Ames Test Experimental Workflow
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Caption: Step-by-step workflow for conducting the Ames test.

This guide is intended to provide comprehensive safety and handling information for 2,6-
Dinitrobenzaldehyde. It is imperative that all laboratory personnel handling this chemical are

familiar with this information and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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